molecular formula C12H16BrN3O3 B8607258 (4-Bromo-2-nitro-phenyl)-(2-morpholin-4-yl-ethyl)-amine

(4-Bromo-2-nitro-phenyl)-(2-morpholin-4-yl-ethyl)-amine

Cat. No.: B8607258
M. Wt: 330.18 g/mol
InChI Key: MFPLDSXJOXKPHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Bromo-2-nitro-phenyl)-(2-morpholin-4-yl-ethyl)-amine is a useful research compound. Its molecular formula is C12H16BrN3O3 and its molecular weight is 330.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16BrN3O3

Molecular Weight

330.18 g/mol

IUPAC Name

4-bromo-N-(2-morpholin-4-ylethyl)-2-nitroaniline

InChI

InChI=1S/C12H16BrN3O3/c13-10-1-2-11(12(9-10)16(17)18)14-3-4-15-5-7-19-8-6-15/h1-2,9,14H,3-8H2

InChI Key

MFPLDSXJOXKPHG-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1CCNC2=C(C=C(C=C2)Br)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Mix 5-bromo-2-fluoro-nitrobenzene (10 g, 45 mmol) and 4-(2-aminoethyl)morpholine (11.8 mL, 90 mmol) in THF (100 mL). Stir at room temperature for 18 h. Remove the THF under reduced pressure and partition the residue between water (200 mL) and ethyl acetate (200 mL). Dry the organic layer (MgSO4) and concentrate to give 15.3 g (100%) title compound. HPLC (ISO80-10M) t=1.83 min (94%), MS (S) 331 (M+1).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
11.8 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Yield
100%

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